Cas no 1396673-97-4 (2-(2-chlorophenyl)-N-cyclopropyl-N-2-(thiophen-2-yl)ethylacetamide)

• Product Name: 2-(2-chlorophenyl)-N-cyclopropyl-N-2-(thiophen-2-yl)ethylacetamide
• CAS No: 1396673-97-4
• MF: C₁₇H₁₈ClNOS
• MW: 319.848922252655
• CID: 6387662
• PubChem ID: 71781402
• Update Time: 2025-05-20

2-(2-chlorophenyl)-N-cyclopropyl-N-2-(thiophen-2-yl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-chlorophenyl)-N-cyclopropyl-N-2-(thiophen-2-yl)ethylacetamide
• 1396673-97-4
• 2-(2-chlorophenyl)-N-cyclopropyl-N-[2-(thiophen-2-yl)ethyl]acetamide
• 2-(2-chlorophenyl)-N-cyclopropyl-N-(2-(thiophen-2-yl)ethyl)acetamide
• F5854-4406
• 2-(2-chlorophenyl)-N-cyclopropyl-N-(2-thiophen-2-ylethyl)acetamide
• AKOS024522816

• Inchi： 1S/C17H18ClNOS/c18-16-6-2-1-4-13(16)12-17(20)19(14-7-8-14)10-9-15-5-3-11-21-15/h1-6,11,14H,7-10,12H2
• InChI Key： QXOSFYCVVJAHKW-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CC(N(CCC1=CC=CS1)C1CC1)=O

Computed Properties

• Exact Mass: 319.0797631g/mol
• Monoisotopic Mass: 319.0797631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 48.6Ų

Additional information on 2-(2-chlorophenyl)-N-cyclopropyl-N-2-(thiophen-2-yl)ethylacetamide

Introduction to 2-(2-chlorophenyl)-N-cyclopropyl-N-2-(thiophen-2-yl)ethylacetamide (CAS No. 1396673-97-4)

2-(2-chlorophenyl)-N-cyclopropyl-N-2-(thiophen-2-yl)ethylacetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. With a CAS number of 1396673-97-4, this molecule represents a fusion of aromatic, heterocyclic, and acetylated functional groups, making it a promising candidate for further exploration in drug discovery and medicinal chemistry. The compound's structural complexity, characterized by a chlorophenyl ring, a cyclopropyl side chain, and a thiophen-2-yl moiety, suggests multifaceted interactions with biological targets, which could be leveraged for therapeutic applications.

The chlorophenyl substituent is a well-documented feature in many pharmacologically active molecules, often contributing to binding affinity and selectivity. This moiety's ability to engage in π-stacking interactions and hydrogen bonding makes it particularly valuable in designing molecules that interact with proteins or nucleic acids. In contrast, the cyclopropyl group introduces rigidity to the molecular framework, which can enhance metabolic stability and binding affinity. The presence of this group has been strategically employed in various drug candidates to improve pharmacokinetic properties.

The thiophen-2-yl component adds another layer of complexity to the molecule, providing a sulfur-rich environment that can participate in various biochemical reactions. Thiophenes are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and antitumor properties. The incorporation of this heterocycle into 2-(2-chlorophenyl)-N-cyclopropyl-N-2-(thiophen-2-yl)ethylacetamide may contribute to its potential as a bioactive compound by enabling interactions with sulfur-containing residues in biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with high precision. The acetylamide functional group at the N-terminal region of the molecule likely serves as a hydrogen bond acceptor or donor, depending on the target protein's surface characteristics. This adaptability makes the compound versatile for different pharmacological applications.

In the context of drug discovery, the synthesis and optimization of 2-(2-chlorophenyl)-N-cyclopropyl-N-2-(thiophen-2-yl)ethylacetamide represent an example of how structural diversity can be harnessed to develop novel therapeutic agents. The compound's unique combination of substituents allows for fine-tuning its physicochemical properties and biological activity profiles. For instance, modifications to the chlorophenyl ring could alter electronic distributions, while changes to the cyclopropyl or thiophen-2-yl groups might influence metabolic pathways or target specificity.

Current research in medicinal chemistry emphasizes the development of molecules that exhibit high selectivity and low toxicity. The structural features of 1396673-97-4, such as its aromaticity and heterocyclic content, align well with these goals. Studies have shown that similar compounds can modulate enzyme activity or receptor binding through precise steric and electronic interactions. The potential applications of this compound span across various therapeutic areas, including oncology, neurology, and inflammation.

The synthesis of 2-(2-chlorophenyl)-N-cyclopropyl-N-2-(thiophen-2-yl)ethylacetamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been instrumental in constructing the complex framework of this molecule efficiently. These techniques not only improve synthetic efficiency but also allow for greater structural diversification during lead optimization.

From a computational biology perspective, understanding how this compound interacts with its potential targets is crucial for developing effective drugs. Techniques like X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry provide insights into molecular interactions at an atomic level. These data are essential for validating computational predictions and guiding further structural modifications.

The pharmacokinetic profile of any drug candidate is equally important as its biological activity. Factors such as solubility, bioavailability, metabolic stability, and excretion pathways must be carefully evaluated before advancing a compound into clinical trials. The presence of multiple functional groups in 1396673-97-4 may influence its pharmacokinetic behavior; thus, preclinical studies are necessary to assess these parameters comprehensively.

In conclusion, 1396673-97-4 (CAS No.) represents a structurally intriguing molecule with potential applications in pharmaceutical research. Its unique combination of substituents—such as the chlorophenyl, cyclopropyl, and thiophen-2-yl moieties—makes it an attractive candidate for further exploration in drug discovery programs aimed at developing novel therapeutic agents with improved efficacy and selectivity.